Cas no 1158501-97-3 ((2-Phenylpropyl)(propyl)amine hydrochloride)

• Product Name: (2-Phenylpropyl)(propyl)amine hydrochloride
• CAS No: 1158501-97-3
• MF: C₁₂H₂₀ClN
• MW: 213.74690246582
• MDL: MFCD08708002
• CID: 4681903
• Update Time: 2025-10-29

(2-Phenylpropyl)(propyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Phenylpropyl)(propyl)amine hydrochloride
• (2-phenylpropyl)propylamine hydrochloride
• N-(2-Phenylpropyl)-N-propylamine hydrochloride

• MDL： MFCD08708002
• Inchi： 1S/C12H19N.ClH/c1-3-9-13-10-11(2)12-7-5-4-6-8-12;/h4-8,11,13H,3,9-10H2,1-2H3;1H
• InChI Key： JFGDSEWYDHBOJM-UHFFFAOYSA-N
• SMILES： Cl.N(CCC)CC(C)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 116
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on (2-Phenylpropyl)(propyl)amine hydrochloride

Introduction to (2-Phenylpropyl)(propyl)amine hydrochloride (CAS No. 1158501-97-3)

(2-Phenylpropyl)(propyl)amine hydrochloride, with the CAS number 1158501-97-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural properties, has garnered attention for its potential applications in drug development and biochemical studies.

The molecular structure of (2-Phenylpropyl)(propyl)amine hydrochloride consists of a phenyl group attached to a propyl chain, which is further substituted with another propyl group. This configuration imparts specific chemical and pharmacological properties that make it a valuable candidate for various research applications. The hydrochloride salt form enhances its solubility in aqueous solutions, making it more suitable for formulation in pharmaceutical preparations.

In recent years, there has been growing interest in exploring the pharmacological properties of (2-Phenylpropyl)(propyl)amine hydrochloride. Research has indicated that this compound may exhibit potential therapeutic effects in several areas, including central nervous system disorders and inflammatory conditions. Studies have shown that the phenylpropyl moiety can interact with specific receptors and enzymes in the body, leading to modulatory effects on physiological pathways.

One of the most compelling aspects of (2-Phenylpropyl)(propyl)amine hydrochloride is its ability to serve as a scaffold for further chemical modifications. Researchers have been investigating derivatives of this compound to enhance its bioavailability and target specificity. These modifications aim to optimize its pharmacokinetic profile, making it more effective in therapeutic applications. The versatility of this compound as a chemical building block has opened new avenues for drug discovery and development.

The synthesis of (2-Phenylpropyl)(propyl)amine hydrochloride involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are commonly employed to construct the desired molecular framework. The hydrochloride salt is typically obtained by treating the free base with hydrochloric acid, ensuring the compound's stability and reactivity for subsequent applications.

The pharmacological activity of (2-Phenylpropyl)(propyl)amine hydrochloride has been studied extensively in preclinical models. Research has demonstrated its potential role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin. These neurotransmitters are crucial for regulating mood, cognition, and motor function, making (2-Phenylpropyl)(propyl)amine hydrochloride a promising candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, (2-Phenylpropyl)(propyl)amine hydrochloride has shown promise in anti-inflammatory research. Studies have indicated that this compound can inhibit key inflammatory pathways by interacting with cytokine receptors and reducing the production of pro-inflammatory mediators. This mechanism suggests potential therapeutic benefits in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The toxicological profile of (2-Phenylpropyl)(propyl)amine hydrochloride is another critical aspect that has been thoroughly evaluated. Acute toxicity studies have revealed that the compound exhibits low systemic toxicity at moderate doses, with minimal adverse effects observed in animal models. However, chronic exposure studies are necessary to fully assess long-term safety concerns. These studies will provide valuable insights into the compound's potential risks and benefits for human use.

The analytical characterization of (2-Phenylpropyl)(propyl)amine hydrochloride is essential for ensuring its quality and consistency in pharmaceutical formulations. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are commonly employed to confirm its identity and purity. These analytical methods provide robust data that support the compound's suitability for further development and clinical trials.

The future prospects of (2-Phenylpropyl)(propyl)amine hydrochloride in pharmaceutical research are promising. Ongoing studies aim to explore its interactions with biological targets at a molecular level, which could lead to the discovery of novel therapeutic agents. Additionally, collaborations between academic institutions and pharmaceutical companies are likely to accelerate the translation of laboratory findings into clinical applications.

In conclusion, (2-Phenylpropyl)(propyl)amine hydrochloride, CAS No. 1158501-97-3, represents a significant advancement in pharmaceutical chemistry. Its unique structural properties, combined with promising pharmacological activities, make it a valuable compound for drug development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing various medical challenges.